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Compound of Interest

Compound Name: DL-Cilobradine

CAS No.: 109859-50-9

Cat. No.: B1140584

Get Quote

This guide provides essential, step-by-step procedures for the safe handling and disposal of

DL-Cilobradine, a research-grade compound. As a potent cardioinhibitory agent,

understanding its proper management is paramount to ensuring personnel safety and

environmental protection. This document is designed for researchers, scientists, and drug

development professionals, offering in-depth technical guidance that synthesizes regulatory

standards with field-proven insights.

Hazard Identification and Risk Assessment: The
"Why" Behind the Protocol
DL-Cilobradine is the racemic mixture containing Ivabradine, a substance that functions as a

heart rate-lowering agent[1]. Its pharmacological activity and chemical properties necessitate a

stringent disposal protocol.

Primary Hazards:

High Aquatic Toxicity: The most significant environmental hazard is its classification as "very

toxic to aquatic life with long-lasting effects" (H400/H410).[2][3][4] Release into waterways
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via drain disposal can disrupt ecosystems. The Environmental Protection Agency (EPA)

explicitly prohibits the sewering of hazardous pharmaceutical waste to prevent contamination

of drinking water and harm to aquatic life[5][6].

Human Health Hazards: Safety Data Sheets (SDS) for the closely related Ivabradine

hydrochloride indicate several potential human health risks, including being harmful if

swallowed (H302), causing skin irritation (H315), causing serious eye irritation (H319), and

potentially causing respiratory irritation (H335).[7]

Pharmacological Activity: As a cardioinhibitory drug, accidental exposure through ingestion,

inhalation, or skin contact could have unintended physiological effects[1].

The causality behind this guide's stringent protocols is clear: preventing the compound's entry

into the environment where it can cause significant harm and protecting laboratory personnel

from exposure to a pharmacologically active substance. All waste streams must be considered

potentially hazardous.

Core Directive: Segregate, Contain, and Destroy
The fundamental principle for DL-Cilobradine disposal is that no waste stream contaminated

with this compound should enter standard trash or sanitary sewer systems. All contaminated

materials must be collected as hazardous chemical waste and managed by a licensed disposal

facility, with incineration being the preferred method of destruction[8][9][10].

Below is a decision workflow for managing DL-Cilobradine waste from generation to disposal.
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Waste Generation Point

Waste Characterization & Segregation

Containment

Final Disposal

DL-Cilobradine Waste Generated
(Solid, Liquid, Labware, PPE)

Is it a sharp?
(Needle, Blade, Contaminated Glass)

Is it a liquid?
(Aqueous solution, Rinsate)

No

Puncture-Resistant
Sharps Container

(Labeled 'Hazardous Chemical Waste')

Yes

Is it a solid?
(Unused powder, Contaminated PPE, Gels)

No

Sealable, Compatible
Liquid Waste Container

(Labeled 'Hazardous Chemical Waste')

Yes

Sealable Pail or Lined Box
(Labeled 'Hazardous Chemical Waste')

Yes

Arrange Pickup by
Environmental Health & Safety (EHS)

Licensed Hazardous Waste Incineration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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